Cas no 1935843-45-0 (4-(2-azidoethyl)-1H-pyrazole)

4-(2-Azidoethyl)-1H-pyrazole is a versatile heterocyclic compound featuring both a pyrazole core and an azidoethyl functional group. This structure enables its use as a key intermediate in click chemistry applications, particularly in Huisgen 1,3-dipolar cycloadditions with alkynes to form triazole linkages. The azide group offers high reactivity under mild conditions, while the pyrazole moiety provides stability and potential coordination sites for metal complexes. Its bifunctional nature makes it valuable in pharmaceutical research, materials science, and bioconjugation, where selective and efficient coupling is required. The compound's synthetic utility is further enhanced by its compatibility with a range of solvents and reaction conditions.

4-(2-azidoethyl)-1H-pyrazole structure

Product Name:4-(2-azidoethyl)-1H-pyrazole

CAS No:1935843-45-0

MF:C₅H₇N₅

MW:137.142579317093

CID:6585261

PubChem ID:130569420

Update Time:2025-06-20

4-(2-azidoethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-(2-azidoethyl)-1H-pyrazole
- 1H-Pyrazole, 4-(2-azidoethyl)-
- 1935843-45-0
- EN300-1865497
- Inchi： 1S/C5H7N5/c6-10-7-2-1-5-3-8-9-4-5/h3-4H,1-2H2,(H,8,9)
- InChI Key： DKRBRUCHGPCPLA-UHFFFAOYSA-N
- SMILES： C(C1=CNN=C1)CN=[N+]=[N-]

Computed Properties

Exact Mass: 137.07014524g/mol
Monoisotopic Mass: 137.07014524g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 43Å²

4-(2-azidoethyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1865497-0.05g	4-(2-azidoethyl)-1H-pyrazole	1935843-45-0	0.05g	$647.0	2023-09-18
Enamine	EN300-1865497-0.1g	4-(2-azidoethyl)-1H-pyrazole	1935843-45-0	0.1g	$678.0	2023-09-18
Enamine	EN300-1865497-0.25g	4-(2-azidoethyl)-1H-pyrazole	1935843-45-0	0.25g	$708.0	2023-09-18
Enamine	EN300-1865497-0.5g	4-(2-azidoethyl)-1H-pyrazole	1935843-45-0	0.5g	$739.0	2023-09-18
Enamine	EN300-1865497-1.0g	4-(2-azidoethyl)-1H-pyrazole	1935843-45-0	1g	$1029.0	2023-06-04
Enamine	EN300-1865497-2.5g	4-(2-azidoethyl)-1H-pyrazole	1935843-45-0	2.5g	$1509.0	2023-09-18
Enamine	EN300-1865497-5.0g	4-(2-azidoethyl)-1H-pyrazole	1935843-45-0	5g	$2981.0	2023-06-04
Enamine	EN300-1865497-10.0g	4-(2-azidoethyl)-1H-pyrazole	1935843-45-0	10g	$4421.0	2023-06-04
Enamine	EN300-1865497-1g	4-(2-azidoethyl)-1H-pyrazole	1935843-45-0	1g	$770.0	2023-09-18
Enamine	EN300-1865497-5g	4-(2-azidoethyl)-1H-pyrazole	1935843-45-0	5g	$2235.0	2023-09-18